3-(Methylamino)-4-nitrobenzoic acid

• IUPAC Name: 3-(methylamino)-4-nitrobenzoic acid
• InChI: InChI=1S/C8H8N2O4/c1-9-6-4-5(8(11)12)2-3-7(6)10(13)14/h2-4,9H,1H3,(H,11,12)
• InChI Key: QIUGFPYSYODUEE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C8H8N2O4
• DSSTOX Substance ID: DTXSID10623360
• Molecular Weight: 196.16 g/mol
• CAS RN: 214778-10-6

Description

3-(Methylamino)-4-nitrobenzoic acid (MNB) is an important organic compound with a wide range of scientific and industrial applications. It is a highly stable, colorless crystalline solid that is soluble in water and most organic solvents. MNB has been used for many different purposes, including its use in chemical synthesis and as a reagent in various scientific applications. In addition, MNB has been studied for its biochemical and physiological effects, as well as its potential for use in various laboratory experiments.

Scientific Research Applications

Spectroscopic Identification and Structural Features

3-(Methylamino)-4-nitrobenzoic acid, a derivative of nitrobenzoic acid, has been studied for its spectral features using Fourier transform infrared, Raman, and UV–visible techniques. Detailed interpretation of vibrational spectral assignments and geometrical parameters reveal its bioactive conformer is in a planar position. The red-shifted N–H stretching wavenumber describes N–H⋯O intramolecular hydrogen bonding. Vibrational modes contributing to bioactivity, particularly in the benzene ring, have been identified, indicating its potential in antipsychotic drug applications (Julie et al., 2019).

Synthesis Applications

In synthetic chemistry, this compound has been utilized in various synthesis processes. For instance, its role in the synthesis of Dabigatran Etexilate, an anticoagulant drug, has been documented. It's synthesized through a multi-step process involving condensation, catalytic hydrogenation, and acylation, demonstrating its versatility in pharmaceutical synthesis (Guohua, 2013).

Anti-Cancer Activity

A novel application of this compound in cancer research is evident. A heterocyclic compound designed using it as a starting material showed in vitro anti-cancer activity against gastric cancer cell lines. This indicates its potential as a precursor in developing anti-cancer drugs (Liu et al., 2019).

Optical and Nonlinear Optical Properties

In optics, this compound's derivatives have been studied for their nonlinear optical properties. For instance, the compound 4-[4-(N-n-dodecyl-N-methylamino)phenylazo]-3-nitrobenzoic acid (DPNA) showed notable frequency doubling capabilities when used in Langmuir-Blodgett multilayers. This suggests potential applications in optical devices and photonics (Allen et al., 1987).

Thermodynamic Modeling and Solubility

The solubility and thermodynamic properties of this compound and its derivatives have been extensively studied. This research is essential for understanding its behavior in various solvents, which is critical for its application in drug formulation and chemical synthesis (Acree et al., 2017).

Synthesis routes and methods I

Procedure details

3-Methylamino-4-nitro-benzoic acid (1.1 g) was prepared by following General Procedure A starting from 3-chloro-4-nitro-benzoic acid (1.0 g) and methylamine (2 M in THF, 8.1 mL) in THF. The crude product was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

A mixture comprising 4-nitro-3-methoxybenzoic acid (5.0 g, 25.4 mmol) and aqueous methylamine (40%, 15 mL) is a sealed tube was heated in an oil bath at 100° C. for 12 hours, allowed to cool to room temperature, and then poured into a stirring slurry of 1M aqueous hydrochloric acid and ice to give an orange precipitate. The precipitate was collected by filtration, rinsed with water and recrystallized from hot ethanol to provide 3-methylamino-4-nitrobenzoic acid as a bright red crystalline solid (3.6 g, 73% yield); 1H-NMR (300 MHz, DMSO-d6): 13.5 (s), 8.3 (q), 8.2 (d), 7.4 (s), 7.1 (d), 3.0 (d).